Lithium(1+) ion 5-methylimidazo[1,2-a]pyridine-3-carboxylate

• IUPAC Name: lithium;5-methylimidazo[1,2-a]pyridine-3-carboxylate
• InChI: InChI=1S/C9H8N2O2.Li/c1-6-3-2-4-8-10-5-7(9(12)13)11(6)8;/h2-5H,1H3,(H,12,13);/q;+1/p-1
• InChI Key: QJLJMXGIEKWRGR-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1=CC=CC2=NC=C(N12)C(=O)[O-]
• Molecular Formula: C9H7LiN2O2
• Molecular Weight: 182.1 g/mol
• CAS RN: 1909314-36-8

Description

“Lithium(1+) ion 5-methylimidazo[1,2-a]pyridine-3-carboxylate” is a chemical compound. Imidazo[1,2-a]pyridine is an important fused bicyclic heterocycle that has been recognized for its wide range of applications in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of “Lithium(1+) ion 5-methylimidazo[1,2-a]pyridine-3-carboxylate” can be represented by the InChI code: 1S/C9H8N2O2.Li/c1-6-3-2-4-8-10-5-7 (9 (12)13)11 (6)8;/h2-5H,1H3, (H,12,13);/q;+1/p-1.

Physical And Chemical Properties Analysis

“Lithium(1+) ion 5-methylimidazo[1,2-a]pyridine-3-carboxylate” is a powder with a molecular weight of 182.11.

Scientific Research Applications

• Antituberculosis Agents

  • Field : Medicinal Chemistry
  • Application : Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry. They exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).
  • Methods : The acute TB mouse model (BALB/c mice infected with Mtb H37Rv) indicated 90%, 99%, and 99.9% reduction of bacterial load when treated with 0.4, 2.0, and 10.0 mg kg −1 doses of Q203, respectively, after 4 weeks of treatment.
  • Results : 2-Methylimidazo[1,2-a]pyridine-3-carbohydrizides were identified as Mtb pantothenate synthetase (PS) inhibitors. Derivative 29 was the most active compound against Mtb (MIC 90, 4.53 μM) from the library of synthesized hydrazides and it displayed no cytotoxicity against mouse macrophage cell line (RAW 264.7).

• Organic Synthesis

  • Field : Organic Chemistry
  • Application : Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. The direct functionalization of this valuable scaffold has been considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives.
  • Methods : This review summarizes the recent advances in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

• Antiviral Agents

  • Field : Medicinal Chemistry
  • Application : Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry. They exhibit significant activity against certain types of viruses.
  • Methods : The antiviral activity of imidazo[1,2-a]pyridine analogues was tested in various viral cell lines.
  • Results : Certain imidazo[1,2-a]pyridine derivatives were identified as potent antiviral agents.

• Antifungal Agents

  • Field : Medicinal Chemistry
  • Application : Imidazo[1,2-a]pyridine analogues have been recognized as a “drug prejudice” scaffold for its wide range of applications in medicinal chemistry. They exhibit significant activity against certain types of fungi.
  • Methods : The antifungal activity of imidazo[1,2-a]pyridine analogues was tested in various fungal cell lines.
  • Results : Certain imidazo[1,2-a]pyridine derivatives were identified as potent antifungal agents.

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.